Cas no 2229159-50-4 (3-(2-chloro-6-methylpyridin-3-yl)-2-hydroxy-2-methylpropanoic acid)
3-(2-chloro-6-methylpyridin-3-yl)-2-hydroxy-2-methylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-chloro-6-methylpyridin-3-yl)-2-hydroxy-2-methylpropanoic acid
- 2229159-50-4
- EN300-1980459
-
- Inchi: 1S/C10H12ClNO3/c1-6-3-4-7(8(11)12-6)5-10(2,15)9(13)14/h3-4,15H,5H2,1-2H3,(H,13,14)
- InChI Key: HJXFAPKPMCDOMG-UHFFFAOYSA-N
- SMILES: ClC1C(=CC=C(C)N=1)CC(C(=O)O)(C)O
Computed Properties
- Exact Mass: 229.0505709g/mol
- Monoisotopic Mass: 229.0505709g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 70.4Ų
3-(2-chloro-6-methylpyridin-3-yl)-2-hydroxy-2-methylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1980459-0.05g |
3-(2-chloro-6-methylpyridin-3-yl)-2-hydroxy-2-methylpropanoic acid |
2229159-50-4 | 0.05g |
$1212.0 | 2023-09-16 | ||
| Enamine | EN300-1980459-0.1g |
3-(2-chloro-6-methylpyridin-3-yl)-2-hydroxy-2-methylpropanoic acid |
2229159-50-4 | 0.1g |
$1269.0 | 2023-09-16 | ||
| Enamine | EN300-1980459-0.25g |
3-(2-chloro-6-methylpyridin-3-yl)-2-hydroxy-2-methylpropanoic acid |
2229159-50-4 | 0.25g |
$1328.0 | 2023-09-16 | ||
| Enamine | EN300-1980459-0.5g |
3-(2-chloro-6-methylpyridin-3-yl)-2-hydroxy-2-methylpropanoic acid |
2229159-50-4 | 0.5g |
$1385.0 | 2023-09-16 | ||
| Enamine | EN300-1980459-1.0g |
3-(2-chloro-6-methylpyridin-3-yl)-2-hydroxy-2-methylpropanoic acid |
2229159-50-4 | 1g |
$1442.0 | 2023-06-02 | ||
| Enamine | EN300-1980459-2.5g |
3-(2-chloro-6-methylpyridin-3-yl)-2-hydroxy-2-methylpropanoic acid |
2229159-50-4 | 2.5g |
$2828.0 | 2023-09-16 | ||
| Enamine | EN300-1980459-5.0g |
3-(2-chloro-6-methylpyridin-3-yl)-2-hydroxy-2-methylpropanoic acid |
2229159-50-4 | 5g |
$4184.0 | 2023-06-02 | ||
| Enamine | EN300-1980459-10.0g |
3-(2-chloro-6-methylpyridin-3-yl)-2-hydroxy-2-methylpropanoic acid |
2229159-50-4 | 10g |
$6205.0 | 2023-06-02 | ||
| Enamine | EN300-1980459-1g |
3-(2-chloro-6-methylpyridin-3-yl)-2-hydroxy-2-methylpropanoic acid |
2229159-50-4 | 1g |
$1442.0 | 2023-09-16 | ||
| Enamine | EN300-1980459-5g |
3-(2-chloro-6-methylpyridin-3-yl)-2-hydroxy-2-methylpropanoic acid |
2229159-50-4 | 5g |
$4184.0 | 2023-09-16 |
3-(2-chloro-6-methylpyridin-3-yl)-2-hydroxy-2-methylpropanoic acid Related Literature
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on 3-(2-chloro-6-methylpyridin-3-yl)-2-hydroxy-2-methylpropanoic acid
Introduction to 3-(2-chloro-6-methylpyridin-3-yl)-2-hydroxy-2-methylpropanoic acid (CAS No. 2229159-50-4)
3-(2-chloro-6-methylpyridin-3-yl)-2-hydroxy-2-methylpropanoic acid, identified by its Chemical Abstracts Service (CAS) number 2229159-50-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, including its chloro and methyl substituents on the pyridine ring, as well as the hydroxymethyl side chain, contribute to its distinct chemical properties and reactivity.
The pyridine core of this compound serves as a versatile scaffold for medicinal chemists, enabling modifications that can fine-tune its pharmacological profile. Pyridine derivatives are particularly interesting because they can interact with various biological targets, including enzymes and receptors, due to their ability to form hydrogen bonds and hydrophobic interactions. In recent years, there has been a surge in research focused on developing novel pyridine-based compounds for therapeutic purposes, driven by their potential to address unmet medical needs.
One of the most compelling aspects of 3-(2-chloro-6-methylpyridin-3-yl)-2-hydroxy-2-methylpropanoic acid is its structural complexity, which allows for multiple points of functionalization. This flexibility is crucial in drug design, as it enables chemists to optimize key pharmacokinetic and pharmacodynamic properties. For instance, the presence of a chloro group at the 2-position of the pyridine ring can enhance binding affinity by participating in halogen bonding interactions, while the methyl group at the 6-position can influence metabolic stability and solubility.
The hydroxymethyl side chain attached to the propanoic acid moiety adds another layer of functionality to this compound. This group can serve as a site for further derivatization, allowing for the creation of more complex molecules with enhanced biological activity. Hydroxymethyl groups are particularly valuable in drug design because they can participate in hydrogen bonding networks, which are essential for receptor binding and enzyme inhibition.
Recent advancements in computational chemistry have facilitated the rapid screening of pyridine derivatives like 3-(2-chloro-6-methylpyridin-3-yl)-2-hydroxy-2-methylpropanoic acid for potential therapeutic applications. Machine learning models have been trained on large datasets of bioactive compounds to predict their biological activity and identify promising candidates for further investigation. These computational tools have significantly accelerated the drug discovery process, enabling researchers to focus on the most promising molecules with greater efficiency.
In vitro studies have begun to uncover the potential biological activities of this compound. Initial experiments suggest that it may exhibit inhibitory effects on certain enzymes and receptors relevant to various diseases. For example, modifications of the pyridine ring have been shown to modulate the activity of kinases and other enzymes involved in signal transduction pathways. Additionally, the hydroxymethyl group may interact with metabolic enzymes, influencing drug clearance and bioavailability.
The synthesis of 3-(2-chloro-6-methylpyridin-3-yl)-2-hydroxy-2-methylpropanoic acid presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in addressing these challenges. Techniques such as cross-coupling reactions, nucleophilic substitutions, and stereoselective additions have been employed to construct the desired framework efficiently. The development of novel catalysts has further improved yields and reduced reaction times, making it feasible to produce this compound on a larger scale for research purposes.
The pharmaceutical industry is increasingly interested in developing small molecule inhibitors based on pyridine derivatives due to their broad range of biological activities. These compounds have shown promise in treating conditions such as cancer, inflammation, and neurodegenerative diseases. The structural features of 3-(2-chloro-6-methylpyridin-3-yl)-2-hydroxy-2-methylpropanoic acid make it a compelling candidate for further exploration in this context.
Future research directions may focus on exploring analogs of this compound that exhibit enhanced potency or selectivity. By systematically modifying various functional groups within the molecule, researchers can identify structural motifs that optimize biological activity while minimizing side effects. Additionally, studies may investigate how different substituents influence metabolic stability and pharmacokinetic properties.
The development of new synthetic routes will also be crucial for scaling up production and making this compound more accessible for therapeutic applications. Advances in green chemistry principles could enable more sustainable synthesis methods that reduce waste and energy consumption without compromising yield or purity.
In conclusion,3-(2-chloro-6-methylpyridin-3-yl)-2-hydroxy-2-methylpropanoic acid (CAS No. 2229159-50-4) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. Its versatility as a scaffold for medicinal chemistry makes it an attractive starting point for developing novel therapeutics targeting various diseases.
2229159-50-4 (3-(2-chloro-6-methylpyridin-3-yl)-2-hydroxy-2-methylpropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)